Cas no 1864064-84-5 (2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride)

• Product Name: 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride
• CAS No: 1864064-84-5
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 5713986
• PubChem ID: 86262703
• Update Time: 2025-06-08

2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenoxy)propan-1-amine hydrochloride
• 2-(3,5-difluorophenoxy)propan-1-amine;hydrochloride
• 1864064-84-5
• 2-(3,5-difluorophenoxy)propan-1-aminehydrochloride
• AKOS026747410
• EN300-240677
• F2167-1758
• 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride

• Inchi： 1S/C9H11F2NO.ClH/c1-6(5-12)13-9-3-7(10)2-8(11)4-9;/h2-4,6H,5,12H2,1H3;1H
• InChI Key： HIMHQDBZGCGHIN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)OC(C)CN)F

Computed Properties

• Exact Mass: 223.0575480g/mol
• Monoisotopic Mass: 223.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride

Comprehensive Overview of 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride (CAS No. 1864064-84-5)

2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride (CAS No. 1864064-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its difluorophenoxy moiety and propan-1-amine backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications. With the growing demand for fluorinated compounds in medicinal chemistry, 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride stands out due to its potential role in the synthesis of novel therapeutics. Fluorination is a key strategy in modern drug design, as it often improves metabolic stability and binding affinity, addressing common challenges in pharmacokinetics.

In recent years, the scientific community has explored the use of 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride in the development of central nervous system (CNS) targeting agents. This aligns with the increasing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in healthcare and biomedical research. The compound's structural similarity to known neuroactive molecules has prompted investigations into its potential as a precursor for psychoactive pharmaceuticals or cognitive enhancers.

Another area of interest is the compound's applicability in precision medicine, a rapidly evolving field that tailors treatments to individual genetic profiles. The incorporation of fluorine atoms in drug candidates, as seen in 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride, is often associated with improved drug-target interactions and reduced side effects. This has led to its inclusion in high-throughput screening programs aimed at identifying next-generation small-molecule therapeutics.

From a synthetic chemistry perspective, 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride serves as a valuable intermediate in the preparation of more complex heterocyclic compounds. Its phenoxy and amine functionalities provide versatile handles for further chemical modifications, enabling the creation of diverse molecular libraries. This is particularly relevant in the context of combinatorial chemistry, where researchers seek to optimize lead compounds for enhanced efficacy and safety.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are also subjects of ongoing research. These parameters are critical in determining a molecule's drug-likeness and bioavailability, which are key considerations in the early stages of drug development. As the pharmaceutical industry shifts toward computational drug design, data on 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride contribute to predictive modeling efforts.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of compounds like 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride. Researchers are exploring sustainable methods for its production, minimizing waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 2-(3,5-Difluorophenoxy)propan-1-amine hydrochloride (CAS No. 1864064-84-5) represents a multifaceted compound with broad potential in medicinal chemistry, drug discovery, and material science. Its unique structural attributes and adaptability position it as a promising candidate for addressing some of the most pressing challenges in modern healthcare and scientific research.